molecular formula C11H16N2O2 B6179580 [1-(2-methoxyphenyl)propan-2-yl](methyl)nitrosoamine CAS No. 2768326-80-1

[1-(2-methoxyphenyl)propan-2-yl](methyl)nitrosoamine

Cat. No.: B6179580
CAS No.: 2768326-80-1
M. Wt: 208.3
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Description

1-(2-methoxyphenyl)propan-2-ylnitrosoamine: is a chemical compound that has garnered significant attention in scientific research due to its potential biological activity and applications. This compound is characterized by its unique chemical structure, which includes a methoxyphenyl group and a nitrosoamine moiety.

Preparation Methods

The synthesis of 1-(2-methoxyphenyl)propan-2-ylnitrosoamine involves several steps. One common synthetic route includes the reaction of 2-methoxyphenylpropan-2-amine with nitrosating agents under controlled conditions. The reaction conditions typically involve the use of solvents such as dichloromethane or ethanol, and the reaction is carried out at low temperatures to ensure the stability of the nitrosoamine group. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

1-(2-methoxyphenyl)propan-2-ylnitrosoamine undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding nitroso derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amine derivatives.

    Substitution: The compound can undergo substitution reactions where the nitroso group is replaced by other functional groups using reagents like halogens or alkylating agents.

Scientific Research Applications

1-(2-methoxyphenyl)propan-2-ylnitrosoamine has a wide range of scientific research applications:

    Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

    Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its role as a biochemical probe.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development and as a diagnostic tool.

    Industry: It is utilized in the production of specialty chemicals and as an intermediate in the synthesis of other industrial compounds.

Mechanism of Action

The mechanism of action of 1-(2-methoxyphenyl)propan-2-ylnitrosoamine involves its interaction with molecular targets and pathways within biological systems. The compound can interact with enzymes and receptors, leading to modulation of cellular signaling pathways. The nitroso group is particularly important in its mechanism, as it can undergo redox reactions and form reactive intermediates that affect cellular functions.

Comparison with Similar Compounds

1-(2-methoxyphenyl)propan-2-ylnitrosoamine can be compared with other similar compounds, such as:

    1-(2-methoxyphenyl)propan-2-ylamine: This compound lacks the nitroso group and has different chemical reactivity and biological activity.

    1-(2-methoxyphenyl)propan-2-ylhydroxylamine: This compound contains a hydroxylamine group instead of a nitroso group, leading to different chemical properties and applications.

The uniqueness of 1-(2-methoxyphenyl)propan-2-ylnitrosoamine lies in its nitroso group, which imparts distinct chemical reactivity and potential biological activity.

Properties

CAS No.

2768326-80-1

Molecular Formula

C11H16N2O2

Molecular Weight

208.3

Purity

95

Origin of Product

United States

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